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Compound of Interest

Compound Name: 6-(Bromomethyl)-1,4-dioxepane

CAS No.: 1849266-44-9

Cat. No.: B2890756

Get Quote

Executive Summary
Bromomethyl-functionalized dioxepanes, principally 2-(bromomethyl)-1,3-dioxepane (BMDO),

represent a specialized class of seven-membered cyclic acetals. They serve two critical roles in

modern materials science: (1) as electrophilic intermediates for post-polymerization

modification, and (2) as the direct precursor to 2-methylene-1,3-dioxepane (MDO), a cyclic

ketene acetal (CKA) used to introduce ester linkages into vinyl polymer backbones via radical

ring-opening polymerization (rROP).

This guide provides a rigorous technical analysis of the solubility profiles, hydrolytic stability,

and handling protocols for BMDO. It addresses the challenge of balancing the lability of the

acetal linkage (acid-sensitivity) with the reactivity of the alkyl bromide (nucleophilic

susceptibility).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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Structural Analysis
The core structure is a 1,3-dioxepane ring—a seven-membered heterocycle containing two

oxygen atoms separated by a methylene bridge. In BMDO, the C2 position is substituted with a

bromomethyl group (

).

CAS Number: 57626-95-6 (BMDO)

Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

Molecular Weight: 195.05 g/mol

Key Functional Groups:

Acetal Linkage (O-C-O): The site of hydrolytic instability.

Alkyl Bromide: The site for nucleophilic substitution (

) or elimination (E2).

Solubility Profile
BMDO exhibits a lipophilic profile due to the hydrocarbon backbone and the halogen

substituent. It lacks hydrogen bond donors, limiting water solubility.

Table 1: Solubility Matrix of 2-(Bromomethyl)-1,3-dioxepane

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2890756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Solubility Status Mechanistic Insight

Chlorinated

Dichloromethane

(DCM), Chloroform (

)

High

Primary solvents for

synthesis and NMR

analysis. Excellent

solvation of the

lipophilic ring.

Polar Aprotic
THF, DMSO, DMF,

Acetone
High

Suitable for

nucleophilic

substitution reactions.

Note: DMSO may

cause solvolysis at

high temps.

Non-Polar
Hexane,

Cyclohexane, Toluene
Moderate to High

Used as reaction

media for

transacetalization

(azeotropic water

removal).

Protic/Polar Methanol, Ethanol Soluble

Risk: Potential for

transacetalization

(alcohol exchange) if

acid catalyst is

present.

Aqueous Water, PBS Buffer Immiscible / Low

Hydrophobic effect

dominates. Slow

hydrolysis occurs at

the interface if pH < 7.

Stability & Reactivity Profile
Hydrolytic Stability (Acid Sensitivity)
Like all acyclic and cyclic acetals, BMDO is metastable in neutral aqueous conditions but

degrades rapidly in acidic environments. The seven-membered ring possesses significant
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conformational flexibility but moderate ring strain (approx. 5-6 kcal/mol), which does not

significantly drive hydrolysis compared to the electronic effects of the acetal.

Mechanism: Acid-catalyzed cleavage of the C2-O bond leads to ring opening, generating a

hemiacetal intermediate that decomposes into 1,4-butanediol and bromoacetaldehyde.

Toxicity Warning: Bromoacetaldehyde is a potent alkylating agent and lachrymator.

Hydrolysis products must be contained.

Thermal Stability
BMDO is thermally stable up to approximately 100°C under neutral conditions. However,

purification requires vacuum distillation to prevent thermal degradation or elimination of HBr.

Boiling Point: ~80-90°C at 0.02 mmHg (High vacuum required).

Decomposition: Prolonged heating >120°C (or presence of strong base) triggers elimination

to form the exomethylene analog (MDO).

Chemical Reactivity Pathways
The dual functionality of BMDO allows for orthogonal reaction pathways.

Diagram 1: Reactivity Pathways of BMDO Caption: BMDO acts as a divergent intermediate:

Acid hydrolysis yields degradation products, while base treatment yields the polymerizable

monomer MDO.

2-(Bromomethyl)-
1,3-dioxepane

(BMDO)

Oxocarbenium
IntermediateHydrolysis (pH < 5)

2-Methylene-
1,3-dioxepane

(MDO)

E2 Elimination

Acid Catalyst
(H3O+)

1,4-Butanediol +
Bromoacetaldehyde

Strong Base
(t-BuOK / t-BuOH)

Biodegradable
Polyesters
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Experimental Protocols
Synthesis of BMDO (Transacetalization)
This protocol relies on the thermodynamic drive provided by the removal of a volatile alcohol

(ethanol/methanol) to push the equilibrium toward the cyclic acetal.

Reagents:

Bromoacetaldehyde diethyl acetal (1.0 eq)[1][2]

1,4-Butanediol (1.0 eq)[1]

p-Toluenesulfonic acid (pTSA) (0.5 mol%)

Solvent: Cyclohexane (for azeotropic removal of ethanol)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap (or

fractional distillation column).

Charging: Add bromoacetaldehyde diethyl acetal, 1,4-butanediol, and cyclohexane. Add

pTSA last.

Reflux: Heat the mixture to reflux (~80-85°C). Ethanol/Cyclohexane azeotrope will collect in

the trap.

Monitoring: Monitor the volume of ethanol collected. Reaction is complete when theoretical

ethanol volume is removed (~4-6 hours).

Neutralization (Critical): Cool to RT. Add solid

or

to neutralize pTSA. Failure to neutralize leads to reversal/polymerization during distillation.
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Purification: Filter off solids. Remove solvent via rotary evaporation. Perform vacuum

distillation (0.02 - 0.1 mbar) to isolate BMDO as a clear oil.

Solubility & Stability Assay
To validate the quality of BMDO for polymerization or biological testing, use this self-validating

NMR assay.

Protocol:

Sample Prep: Dissolve 10 mg BMDO in 0.6 mL

(Standard) and 0.6 mL

+ 10%

(Stability Challenge).

T0 Measurement: Acquire

NMR immediately.

Diagnostic Peak: Look for the triplet/multiplet of the acetal proton (O-CH-O) around 4.8 -

5.0 ppm.

Stress Test: Incubate the wet DMSO sample at 37°C.

Time-Course: Acquire spectra at 1h, 6h, and 24h.

Validation Criteria:

Appearance of aldehyde peak (~9.5 ppm) indicates hydrolysis.

Integral loss of acetal proton >5% indicates instability.

Applications & Handling
Storage Requirements
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Atmosphere: Store under Argon or Nitrogen. Oxygen can induce slow oxidation; moisture

induces hydrolysis.

Temperature: 2-8°C (Refrigerated).

Stabilizers: Can be stored over activated molecular sieves (3Å) to maintain anhydrous

conditions.

Synthetic Utility
Precursor to MDO: Treatment of BMDO with potassium tert-butoxide (

) yields MDO. MDO is copolymerized with vinyl monomers (e.g., MMA, Styrene) to introduce
backbone ester groups, rendering the vinyl polymer biodegradable.

Cationic Polymerization: BMDO itself can undergo cationic Ring-Opening Polymerization

(cROP) to form poly(ether-acetals) with pendant bromomethyl groups, useful for "click"

chemistry functionalization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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